Cas no 866137-70-4 (5-Benzyl-2-(4-benzyl-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)-6-methyl-4(3H)-pyrimidinone)

• Product Name: 5-Benzyl-2-(4-benzyl-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)-6-methyl-4(3H)-pyrimidinone
• CAS No: 866137-70-4
• MF: C₂₃H₂₂N₄O₂
• MW: 386.446384906769
• CID: 5032547
• Update Time: 2023-08-25

5-Benzyl-2-(4-benzyl-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)-6-methyl-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-2-(4-benzyl-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)-6-methyl-3,4-dihydropyrimidin-4-one
• 5-benzyl-2-(4-benzyl-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)-6-methyl-4(3H)-pyrimidinone
• 5-Benzyl-2-(4-benzyl-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)-6-methyl-4(3H)-pyrimidinone

• Inchi： 1S/C23H22N4O2/c1-15-19(13-17-9-5-3-6-10-17)21(28)25-23(24-15)27-22(29)20(16(2)26-27)14-18-11-7-4-8-12-18/h3-12,26H,13-14H2,1-2H3,(H,24,25,28)
• InChI Key： IWFIZCPINGFINF-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC=CC=2)=C(C)NN1C1=NC(C)=C(C(N1)=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 768
• XLogP3: 3.9
• Topological Polar Surface Area: 73.8